Cas no 5307-04-0 (N-{(E)-1-[(3-acetylphenyl)carbamoyl]-2-pyridin-3-ylethenyl}benzamide)

• Product name: N-{(E)-1-[(3-acetylphenyl)carbamoyl]-2-pyridin-3-ylethenyl}benzamide
• CAS No: 5307-04-0
• MF: C₂₃H₁₉N₃O₃
• MW: 385.415265321732
• CID: 1584772
• PubChem ID: 5338488

N-{(E)-1-[(3-acetylphenyl)carbamoyl]-2-pyridin-3-ylethenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{(E)-1-[(3-acetylphenyl)carbamoyl]-2-pyridin-3-ylethenyl}benzamide
• N-[(E)-3-(3-acetylanilino)-3-oxo-1-pyridin-3-ylprop-1-en-2-yl]benzamide
• 5307-04-0
• DTXSID30416776
• MLS001215337
• N-[1-(3-Acetyl-phenylcarbamoyl)-2-pyridin-3-yl-vinyl]-benzamide
• AKOS000558096
• CCG-5653
• HMS2919N16
• BIM-0016661.P001
• N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]benzamide
• SMR000608085
• CHEMBL1372945

• Inchi： InChI=1S/C23H19N3O3/c1-16(27)19-10-5-11-20(14-19)25-23(29)21(13-17-7-6-12-24-15-17)26-22(28)18-8-3-2-4-9-18/h2-15H,1H3,(H,25,29)(H,26,28)/b21-13+
• InChI Key： JLFXWORUNVDUOK-FYJGNVAPSA-N
• SMILES： CC(=O)C1=CC(=CC=C1)NC(=O)C(=CC2=CN=CC=C2)NC(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 385.14277
• Monoisotopic Mass: 385.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.281
• Boiling Point: 702.7°C at 760 mmHg
• Flash Point: 378.8°C
• Refractive Index: 1.671
• PSA: 88.16